Pelargonidin 3-Galactoside
Pelargonidin 3-Galactoside
Pelargonidin 3-galactoside is an anthocyanidin glycoside.
Brand Name:
Vulcanchem
CAS No.:
34425-22-4
VCID:
VC20800364
InChI:
InChI=1S/C21H20O10.ClH/c22-8-16-17(26)18(27)19(28)21(31-16)30-15-7-12-13(25)5-11(24)6-14(12)29-20(15)9-1-3-10(23)4-2-9;/h1-7,16-19,21-22,26-28H,8H2,(H2-,23,24,25);1H/t16-,17+,18+,19-,21-;/m1./s1
SMILES:
C1=CC(=CC=C1C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)CO)O)O)O)O)O)O.[Cl-]
Molecular Formula:
C₂₁H₂₁ClO₁₀
Molecular Weight:
468.8 g/mol
Pelargonidin 3-Galactoside
CAS No.: 34425-22-4
Cat. No.: VC20800364
Molecular Formula: C₂₁H₂₁ClO₁₀
Molecular Weight: 468.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pelargonidin 3-galactoside is an anthocyanidin glycoside. |
|---|---|
| CAS No. | 34425-22-4 |
| Molecular Formula | C₂₁H₂₁ClO₁₀ |
| Molecular Weight | 468.8 g/mol |
| IUPAC Name | (2S,3R,4S,5R,6R)-2-[5,7-dihydroxy-2-(4-hydroxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;chloride |
| Standard InChI | InChI=1S/C21H20O10.ClH/c22-8-16-17(26)18(27)19(28)21(31-16)30-15-7-12-13(25)5-11(24)6-14(12)29-20(15)9-1-3-10(23)4-2-9;/h1-7,16-19,21-22,26-28H,8H2,(H2-,23,24,25);1H/t16-,17+,18+,19-,21-;/m1./s1 |
| Standard InChI Key | CAHGSEFWVUVGGL-QSLGVYCOSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C2=[O+]C3=CC(=CC(=C3C=C2O[C@H]4[C@@H]([C@H]([C@H]([C@H](O4)CO)O)O)O)O)O)O.[Cl-] |
| SMILES | C1=CC(=CC=C1C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)CO)O)O)O)O)O)O.[Cl-] |
| Canonical SMILES | C1=CC(=CC=C1C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)CO)O)O)O)O)O)O.[Cl-] |
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